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  4. (1R,4E,6R,7R,17S)-7,17-Dihydroxy-4-(2-hydroxyethylidene)-6,7,14-trimethyl-2,9-dioxa-14-azoniatricyclo[9.5.1.014,17]heptadec-11-ene-3,8-dione
(1R,4E,6R,7R,17S)-7,17-Dihydroxy-4-(2-hydroxyethylidene)-6,7,14-trimethyl-2,9-dioxa-14-azoniatricyclo[9.5.1.014,17]heptadec-11-ene-3,8-dione (1R,4E,6R,7R,17S)-7,17-Dihydroxy-4-(2-hydroxyethylidene)-6,7,14-trimethyl-2,9-dioxa-14-azoniatricyclo[9.5.1.014,17]heptadec-11-ene-3,8-dione
Brand Name: Vulcanchem
CAS No.: 111566-66-6
VCID: VC0038624
InChI: InChI=1S/C19H28NO7/c1-12-10-13(6-9-21)16(22)27-15-5-8-20(3)7-4-14(19(15,20)25)11-26-17(23)18(12,2)24/h4,6,12,15,21,24-25H,5,7-11H2,1-3H3/q+1/b13-6+/t12-,15-,18-,19+,20?/m1/s1
SMILES: CC1CC(=CCO)C(=O)OC2CC[N+]3(C2(C(=CC3)COC(=O)C1(C)O)O)C
Molecular Formula: C19H28NO7+
Molecular Weight: 382.4 g/mol

(1R,4E,6R,7R,17S)-7,17-Dihydroxy-4-(2-hydroxyethylidene)-6,7,14-trimethyl-2,9-dioxa-14-azoniatricyclo[9.5.1.014,17]heptadec-11-ene-3,8-dione

CAS No.: 111566-66-6

Main Products

VCID: VC0038624

Molecular Formula: C19H28NO7+

Molecular Weight: 382.4 g/mol

(1R,4E,6R,7R,17S)-7,17-Dihydroxy-4-(2-hydroxyethylidene)-6,7,14-trimethyl-2,9-dioxa-14-azoniatricyclo[9.5.1.014,17]heptadec-11-ene-3,8-dione - 111566-66-6

CAS No. 111566-66-6
Product Name (1R,4E,6R,7R,17S)-7,17-Dihydroxy-4-(2-hydroxyethylidene)-6,7,14-trimethyl-2,9-dioxa-14-azoniatricyclo[9.5.1.014,17]heptadec-11-ene-3,8-dione
Molecular Formula C19H28NO7+
Molecular Weight 382.4 g/mol
IUPAC Name (1R,4E,6R,7R,17S)-7,17-dihydroxy-4-(2-hydroxyethylidene)-6,7,14-trimethyl-2,9-dioxa-14-azoniatricyclo[9.5.1.014,17]heptadec-11-ene-3,8-dione
Standard InChI InChI=1S/C19H28NO7/c1-12-10-13(6-9-21)16(22)27-15-5-8-20(3)7-4-14(19(15,20)25)11-26-17(23)18(12,2)24/h4,6,12,15,21,24-25H,5,7-11H2,1-3H3/q+1/b13-6+/t12-,15-,18-,19+,20?/m1/s1
Standard InChIKey SFTHPGHXDNRVHD-FLRXXRQUSA-N
Isomeric SMILES C[C@@H]1C/C(=C\CO)/C(=O)O[C@@H]2CC[N+]3([C@@]2(C(=CC3)COC(=O)[C@]1(C)O)O)C
SMILES CC1CC(=CCO)C(=O)OC2CC[N+]3(C2(C(=CC3)COC(=O)C1(C)O)O)C
Canonical SMILES CC1CC(=CCO)C(=O)OC2CC[N+]3(C2(C(=CC3)COC(=O)C1(C)O)O)C
Synonyms 12,21-dihydroxy-4-methyl-4,8-secosenecinonan-8,11,16-trione
anonamine
PubChem Compound 6441178
Last Modified Dec 23 2021
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